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Experimental Data on Kurarinol

The table below summarizes key quantitative data and experimental conditions from recent studies involving

kurarinol.

Assay Type
Reported Kurarinol
Concentrations

Key Findings &
Experimental Context

Cell Line /
Model

Positive
Control

Anti-tyrosinase
Activity [1]

IC(_{50}): 86.92 µM
(L-tyrosine), 205.30

µM (L-DOPA)

Non-competitive
inhibition of mushroom

tyrosinase; Ki values of
100.6 µM (L-tyrosine).

In vitro
(enzyme

assay)

Kojic acid
(IC(_{50}):

23.73 µM)

Cytotoxicity &
Melanogenesis
[1]

Tested up to 600
µg/mL

Showed no cytotoxicity to
human MRC-5 fibroblast

cells at 600 µg/mL.

MRC-5 cells Not
specified

Modulatory
Effects [2]

Specific

concentrations not
detailed

One of several

prenylated flavonoids
from S. flavescens
evaluated for effects on
melanogenesis.

B16F10

murine
melanoma

cells &
zebrafish

Varies by

assay
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General Best Practices for DMSO Use

While the searched literature does not specify the DMSO control concentration for kurarinol, general cell

culture protocols provide guidance. The maximum DMSO concentration in cell-based assays is typically

0.1% to 1.0% (v/v), with 0.1% being common for sensitive cell lines to ensure no solvent toxicity [3] [1].

Researchers should include a vehicle control group treated with the same final concentration of DMSO used

to dissolve the compound.

How to Proceed Without Explicit Data

Since the exact DMSO concentration for kurarinol is not published, you can determine a suitable

concentration by considering the solubility of kurarinol and running a cytotoxicity assay for your DMSO

vehicle. The workflow below outlines the general decision process for determining solvent concentration.
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Determine Solvent Concentration

Determine compound
solubility in DMSO

Define maximum final DMSO
concentration for cell model

Prepare stock solution
and serial dilutions

Conduct vehicle control
cytotoxicity assay

Final DMSO concentration
does not affect cell viability

Proceed with experiments
using defined concentration

 Yes

Lower DMSO concentration
and repeat validation

 No
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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